Cas no 116057-57-9 (Farnesyl Pyrophosphate Triammonium Salt)

• Product Name: Farnesyl Pyrophosphate Triammonium Salt
• CAS No: 116057-57-9
• Molecular Formula: C₁₅H₃₇N₃O₇P₂
• Molecular Weight: 433.41800
• CID: 894806

Farnesyl Pyrophosphate Triammonium Salt Properties

Names and Identifiers

• Farnesyl Pyrophosphate Triammonium Salt
• Farnesyl Pyrophosphate (ammonium salt)
• (2E,6E)-3,7,11-Trimethyl-2,6,10-dodecatrien-1-yl trihydrogen diph osphate triammoniate
• Diphosphoric Acid P-[(2E,6E)-3,7,11-TriMethyl-2,6,10-dodecatrien-1-yl] Ester AMMoniuM Salt
• (E,E)-Diphosphoric Acid Mono(3,7,11-triMethyl-2,6,10-dodecatrienyl) Ester TriaMMoniuM Salt

• InChIKey： GSWRJNPTNZUHOV-VLCVYXDNSA-N
• Inchi： InChI=1S/C15H28O7P2.3H3N/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18;;;/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,19,20)(H2,16,17,18);3*1H3/b14-9+,15-11+;;;
• SMILES： CC(=CCC/C(=C/CC/C(=C/COP(=O)(O)OP(=O)(O)O)/C)/C)C.N.N.N

Computed Properties

• Exact Mass: 433.21100
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 11
• Heavy Atom Count: 27

Experimental Properties

• LogP: 5.60360
• PSA: 142.63000